Cas no 1206999-11-2 (11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

• Product Name: 11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• CAS No: 1206999-11-2
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5932615
• PubChem ID: 45504971
• Update Time: 2024-01-16

11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• FYNWWBZDUYKNBC-UHFFFAOYSA-N
• 3-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• SR-01000925405-1
• 11-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• 11-(2-methyl-5-phenylpyrazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• AKOS024521929
• 1206999-11-2
• VU0523451-1
• F5835-0515
• SR-01000925405

• Inchi： 1S/C22H22N4O2/c1-24-20(11-18(23-24)16-6-3-2-4-7-16)22(28)25-12-15-10-17(14-25)19-8-5-9-21(27)26(19)13-15/h2-9,11,15,17H,10,12-14H2,1H3
• InChI Key： FYNWWBZDUYKNBC-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NN1C([H])([H])[H])N1C([H])([H])C2([H])C3=C([H])C([H])=C([H])C(N3C([H])([H])C([H])(C1([H])[H])C2([H])[H])=O

Computed Properties

• Exact Mass: 374.174
• Monoisotopic Mass: 374.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives